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Compound of Interest

5-Fluoropyridine-3-sulfonyl
Compound Name:
chloride

Cat. No.: B584949

An In-depth Technical Guide on 5-Fluoropyridine-3-sulfonyl chloride

Introduction

5-Fluoropyridine-3-sulfonyl chloride is a key pharmaceutical intermediate, valued for its dual
reactive sites: the fluorine atom and the sulfonyl chloride group.[1] This combination allows for
its versatile application in the design and synthesis of a wide array of drug molecules. The
sulfonyl chloride moiety readily reacts with various nucleophiles, such as amines and alcohols,
to form sulfonamides and sulfonate esters, respectively. These functional groups are integral
components of numerous biologically active compounds.[2] This guide provides a
comprehensive overview of the chemical properties, synthesis, reactivity, and safety protocols
associated with 5-Fluoropyridine-3-sulfonyl chloride.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5-Fluoropyridine-3-sulfonyl
chloride is presented in the table below.
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Property Value Reference
CAS Number 1060802-49-4 [3]
Molecular Formula CsHsCIFNO2S [4]
Molecular Weight 195.60 g/mol [4]
5-fluoropyridine-3-sulfonyl
IUPAC Name _ [3]
chloride

Solid (based on related
Appearance [5]
compounds)

144 - 145 °C (for Pyridine-3-

Melting Point ) )
sulfonyl chloride hydrochloride)

Synthesis

A common synthetic route to 5-Fluoropyridine-3-sulfonyl chloride starts from 5-fluoro-3-
bromo-pyridine. The process involves a Grignard reaction followed by treatment with sulfur
dioxide and then sulfuryl chloride.[1]

Experimental Protocol: Synthesis of 5-Fluoropyridine-3-
sulfonyl chloride[1]

» Grignard Reagent Formation: To a solution of 5-fluoro-3-bromo-pyridine (17.6 g, 0.1 mol) in
diethyl ether (100 mL), a tetrahydrofuran solution of isopropylmagnesium bromide (50 mL,
0.1 mol, 2 M in THF) is slowly added dropwise at 25°C. The reaction mixture is stirred for 0.5
hours after the addition is complete.

 Sulfination: The reaction mixture is then cooled to -40°C using an ice-acetone bath, and
sulfur dioxide gas is bubbled through the solution for 1 hour.

o Chlorination: While maintaining the temperature at -30°C, sulfuryl chloride (16.2 g, 0.12 mol)
is added slowly to the reaction mixture.

o Work-up and Isolation: The reaction is quenched, and the product, 5-Fluoropyridine-3-
sulfonyl chloride, is isolated and purified using standard laboratory techniques.
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Synthesis of 5-Fluoropyridine-3-sulfonyl chloride.

Reactivity

Pyridine-sulfonyl chlorides are versatile reagents in organic synthesis.[2] The primary reactivity
of 5-Fluoropyridine-3-sulfonyl chloride is centered around the sulfonyl chloride group, which
is an excellent electrophile. It readily reacts with a variety of nucleophiles.

o Sulfonamide Formation: Reaction with primary or secondary amines yields the
corresponding N-substituted sulfonamides. This is a crucial reaction in medicinal chemistry
as the sulfonamide moiety is a well-known pharmacophore.[2]

» Sulfonate Ester Formation: Reaction with alcohols or phenols produces sulfonate esters.[2]

» Friedel-Crafts Type Reactions: In the presence of a Lewis acid, it can act as an electrophile
to sulfonylate aromatic compounds.[2]

e Reduction: The sulfonyl chloride can be reduced to the corresponding sulfinic acid or thiol.[2]

The fluorine atom on the pyridine ring also influences the reactivity. The high electronegativity
of fluorine can accelerate nucleophilic aromatic substitution (SNAr) reactions on the pyridine
ring, making fluoropyridines more reactive than their chloro-analogues in such reactions.[6]
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General reactivity of 5-Fluoropyridine-3-sulfonyl chloride.

Spectroscopic Data

Detailed, specific spectroscopic data for 5-Fluoropyridine-3-sulfonyl chloride is not readily
available in the provided search results. However, general characteristics for sulfonyl chlorides
can be described:

1H NMR: Protons on the pyridine ring would be expected in the aromatic region (typically & 7-
9 ppm). The exact chemical shifts and coupling constants would be influenced by the fluorine
and sulfonyl chloride substituents. For pyridine-3-sulfonyl chloride, proton signals have been
observed.[7]

13C NMR: Carbon signals for the pyridine ring would appear in the aromatic region of the
spectrum.

19F NMR: A signal corresponding to the fluorine atom on the pyridine ring would be present.

IR Spectroscopy: Sulfonyl chlorides exhibit strong, characteristic absorption bands in the
infrared spectrum. These typically appear in the regions of 1410-1370 cm~ and 1204-1166
cm~1 for the asymmetric and symmetric SOz stretching vibrations, respectively.[3]
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e Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the mass of the molecule. A characteristic isotopic pattern for chlorine (A+2 peak) would be
observed for fragments containing the sulfonyl chloride group.[8]

Safety and Handling

Safety data for 5-Fluoropyridine-3-sulfonyl chloride is not explicitly detailed, but information
for the related compound, pyridine-3-sulfonyl chloride, provides important safety guidance.[5][9]

e Hazards: This class of compounds is generally corrosive and causes severe skin burns and
eye damage.[9][10] It may also cause respiratory irritation.[9] It is harmful if swallowed.[10]
The compound reacts violently with water, liberating toxic gas.[5]

e Handling: Use only under a chemical fume hood.[5] Wear appropriate personal protective
equipment (PPE), including gloves, protective clothing, and eye/face protection.[9][10] Avoid
breathing dust, fumes, gas, mist, vapors, or spray.[9][10] Wash hands thoroughly after
handling.[9][10]

o Storage: Store in a cool, dry, and well-ventilated place.[5][9] Keep the container tightly closed
and store locked up.[5][10] It is moisture-sensitive.[10]

e First Aid:

o In case of skin contact: Immediately take off all contaminated clothing and rinse the skin
with plenty of water.[5][10]

o In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.
[51[10]

o If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[5][10]

o If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical assistance.
[51[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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